Cas no 3058-47-7 (1-Methylsulfanyl-2-nitro-benzene)

• Product Name: 1-Methylsulfanyl-2-nitro-benzene
• CAS No: 3058-47-7
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD03094691
• CID: 321388
• PubChem ID: 247724
• Update Time: 2025-10-29

1-Methylsulfanyl-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methylsulfanyl-2-nitro-benzene
• Methyl (2-nitrophenyl)sulfane
• 1-methylsulfanyl-2-nitrobenzene
• 2-NITROTHIOANISOLE
• 2-methylthio-1-nitrobenzene
• 2-nitrophenyl methyl sulphide
• methyl 2-nitrophenyl sulfide
• methyl o-nitrophenyl sulfide
• methyl ortho-nitrophenyl sulfide
• o-NO2C6H4SCH3
• 1-(methylsulfanyl)-2-nitrobenzene
• NSC-62852
• LYERWKWSYZQUDA-UHFFFAOYSA-
• Benzene, 1-(methylthio)-2-nitro-
• MFCD03094691
• CS-0043789
• AKOS006230289
• methyl-(2-nitro-phenyl)-sulfide
• NSC62852
• DS-3153
• NCIOpen2_000171
• A820447
• AC-10714
• FT-0634625
• methyl(2-nitrophenyl)sulfane
• NSC 62852
• 3058-47-7
• C74572
• DTXSID40289695
• SCHEMBL3384869
• InChI=1/C7H7NO2S/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3
• Samarium(III)AcetateHydrate
• DB-047808
• STL450173

• MDL： MFCD03094691
• Inchi： 1S/C7H7NO2S/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3
• InChI Key： LYERWKWSYZQUDA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.02000
• Monoisotopic Mass: 169.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.2628
• Melting Point: 64.5°C
• Boiling Point: 264.7°C at 760 mmHg
• Flash Point: 113.9°C
• Refractive Index: 1.6246 (estimate)
• PSA: 71.12000
• LogP: 2.83990
• Sensitiveness: Stench

1-Methylsulfanyl-2-nitro-benzene Security Information

• Signal Word：Warning
• Hazard Statement： H227-H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Methylsulfanyl-2-nitro-benzene

Compound CAS No 3058-47-7: 1-Methylsulfanyl-2-nitrobenzene

Compound CAS No 3058-47-7, also known as 1-Methylsulfanyl-2-nitrobenzene, is a chemical compound with the molecular formula C₈H₇NO₄S. This compound belongs to the class of aromatic compounds and is characterized by the presence of a nitro group (-NO₂) at the 2-position and a methylsulfanyl group (-SCH₃) at the 1-position of the benzene ring. The compound is widely studied in various fields, including organic chemistry, pharmacology, and materials science, due to its unique structural features and potential applications.

The synthesis of 1-Methylsulfanyl-2-nitrobenzene typically involves a two-step process: nitration followed by sulfonation or thiolation. The nitration step is carried out under controlled conditions to introduce the nitro group at the desired position on the benzene ring. Subsequently, the methylsulfanyl group is introduced through a nucleophilic substitution or coupling reaction. The exact conditions and reagents used in these steps can significantly influence the yield and purity of the final product.

In terms of physical properties, CAS No 3058-47-7 is a crystalline solid with a melting point of approximately 125°C to 130°C. It has a molecular weight of about 211.19 g/mol and is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and dichloromethane. The compound exhibits UV-visible absorption characteristics due to the conjugation between the nitro group and the aromatic ring, making it useful in various spectroscopic applications.

The chemical structure of 1-Methylsulfanyl-2-nitrobenzene makes it a valuable intermediate in organic synthesis. It can be further functionalized to produce derivatives with diverse applications. For instance, the nitro group can be reduced to an amino group (-NH₂) or converted into other functional groups, while the methylsulfanyl group can undergo substitution reactions to introduce different substituents. These modifications enable the creation of compounds with tailored properties for specific applications.

In recent years, there has been growing interest in exploring the biological activity of CAS No 3058-47-7. Studies have shown that this compound exhibits potential anti-proliferative activity against certain cancer cell lines, making it a promising candidate for further investigation in drug discovery. Additionally, its ability to act as a precursor for more complex molecules has opened avenues for its use in developing novel therapeutic agents.

The application of 1-Methylsulfanyl-2-nitrobenzene extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing advanced materials such as conductive polymers and sensors. The compound's ability to participate in various chemical reactions makes it versatile in creating materials with desired electronic and mechanical properties.

In conclusion, CAS No 3058-47-7 (1-Methylsulfanyl-2-nitrobenzene) is a versatile compound with significant potential in multiple fields due to its unique structure and reactivity. Ongoing research continues to uncover new applications and improve synthetic methods for this compound, ensuring its relevance in both academic and industrial settings.